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Compound of Interest

Compound Name: 3-Bromo-2-methoxybenzaldehyde

Cat. No.: B113158

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides comprehensive guidance on the
personal protective equipment (PPE), operational procedures, and disposal plans for handling
3-Bromo-2-methoxybenzaldehyde, a common reagent in organic synthesis. Adherence to
these protocols is critical for minimizing risks and ensuring a safe laboratory environment.

Hazard Summary

3-Bromo-2-methoxybenzaldehyde is a chemical that poses several hazards. It is harmful if
swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][2][3][4]
Therefore, strict adherence to safety protocols is essential.

Quantitative Data

The following table summarizes the key quantitative data for 3-Bromo-2-
methoxybenzaldehyde:
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Property Value Reference
Molecular Formula CsH7BrO:

Molecular Weight 215.04 g/mol

Appearance Solid [4]

Melting Point 18-21°C/64.4-69.8 °F [4]

Boiling Point 228 -230°C/ 442.4 - 446 °F [4]

Flash Point 95 °C /203 °F [4]

Hazard Statements H302, H315, H319, H335 [21[3114]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial for preventing exposure and
accidents.

Engineering Controls

» Ventilation: Always handle 3-Bromo-2-methoxybenzaldehyde in a well-ventilated area.[1]
[4][5] A certified chemical fume hood is the preferred engineering control to minimize
inhalation of vapors.

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[2][4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this chemical:

o Eye and Face Protection: Chemical splash goggles are required.[6] A face shield should be
worn over safety glasses when there is a risk of splashing.[6][7][8]

o Hand Protection: Chemical-resistant gloves are essential.[1][8] Nitrile rubber gloves are a
suitable option, but it is recommended to consult the glove manufacturer's resistance guide
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for specific breakthrough times.[4][7][9] Always inspect gloves for any signs of degradation
before use and dispose of them properly after handling the chemical.[8]

o Skin and Body Protection: A laboratory coat must be worn and buttoned to protect the skin.
[5][7] Closed-toe shoes are also mandatory.[7][10]

o Respiratory Protection: If engineering controls are not sufficient to maintain exposure below
permissible limits, a NIOSH-approved respirator with appropriate cartridges for organic
vapors should be used.[7][10]

Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the work
area of any incompatible materials.[5]

» Dispensing: Carefully weigh and dispense the solid chemical in a fume hood. Avoid creating
dust.[2][4]

» During Use: Keep containers tightly closed when not in use.[2][4][5] Avoid contact with skin,
eyes, and clothing.[2][10] Do not eat, drink, or smoke in the laboratory.[2][11]

» After Handling: Wash hands thoroughly with soap and water after handling the chemical.[1]

[2]

Storage

» Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[2]

[5]
o Keep containers tightly sealed to prevent the release of vapors.[2][4][5]

» Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[12]

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11941~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:51:38~~3-Bromobenzaldehyde~~
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://www.cdhfinechemical.com/images/product/msds/10_1007284051_3-BromoBenzaldehyde-CASNO-3132-99-8-MSDS.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15274~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:39~~3-Bromo-4-methoxybenzaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11941~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:51:38~~3-Bromobenzaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15274~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:39~~3-Bromo-4-methoxybenzaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11941~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:51:38~~3-Bromobenzaldehyde~~
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15274~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:39~~3-Bromo-4-methoxybenzaldehyde~~
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15274~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:39~~3-Bromo-4-methoxybenzaldehyde~~
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Phenoxybenzaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/3-bromo-2-hydroxy-5-methoxybenzaldehyde.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15274~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:39~~3-Bromo-4-methoxybenzaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15274~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:39~~3-Bromo-4-methoxybenzaldehyde~~
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15274~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:39~~3-Bromo-4-methoxybenzaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11941~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:51:38~~3-Bromobenzaldehyde~~
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10770&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[2][4]

» Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing and shoes. Seek medical attention.[2][4]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[2][4]

 Ingestion: Do NOT induce vomiting. Clean the mouth with water and seek immediate medical
attention.[2][4]

o Spill: For minor spills, absorb with an inert material such as sand or vermiculite and collect
for disposal.[3] For larger spills, evacuate the area and follow emergency response
protocols.

Disposal Plan

Proper disposal of 3-Bromo-2-methoxybenzaldehyde and its contaminated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Classification: This chemical and its containers are considered hazardous waste and
must be disposed of accordingly.[4][8]

o Container Disposal: Do not reuse empty containers. Dispose of them as hazardous waste.
e Waste Collection:

o Solid Waste: Collect unused or waste solid 3-Bromo-2-methoxybenzaldehyde in a
designated, labeled, and sealed container for hazardous waste.

o Contaminated Materials: Any materials that have come into contact with the chemical,
such as gloves, paper towels, and weighing paper, must also be collected in a labeled
hazardous waste container.[5]

o Disposal Method: All waste must be disposed of through a licensed professional waste
disposal service in accordance with local, state, and federal regulations.[8] Do not dispose of
down the drain.[8]
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Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 3-Bromo-2-
methoxybenzaldehyde from preparation to disposal.
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Caption: Workflow for the safe handling of 3-Bromo-2-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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